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Introduction
Sirtuin 1 (SIRT1) is a NAD-dependent deacetylase that plays a crucial role in a variety of

cellular processes, including inflammation, metabolism, and aging. Its activation is a promising

therapeutic strategy for a range of diseases. SRTCX1003 is a small molecule activator of

SIRT1 (STAC) that has been shown to enhance SIRT1's deacetylase activity.[1] These

application notes provide detailed protocols for measuring the activation of SIRT1 by

SRTCX1003, both in biochemical and cellular contexts.

Data Presentation
The following tables summarize the quantitative data regarding the activation of SIRT1 by

SRTCX1003.

Table 1: In Vitro SIRT1 Activation by SRTCX1003
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Compound
EC1.5 (µM) for
SIRT1 Activation

Assay Type Reference

SRTCX1003 0.61
Fluorometric

Enzymatic Assay
[1]

EC1.5 represents the concentration required for 1.5-fold activation of the enzyme.

Table 2: Cellular SIRT1 Activity Modulation by SRTCX1003

Compound
IC50 (µM) for
p65
Deacetylation

Cell Line Assay Type Reference

SRTCX1003 1.42 U2OS

Cellular p65

Acetylation

Assay

[1]

IC50 in this context represents the concentration of SRTCX1003 that results in a 50%

reduction of the acetylated p65 signal, indicating an increase in SIRT1-mediated deacetylation.

Signaling Pathway
The following diagram illustrates the signaling pathway of SIRT1 activation by SRTCX1003,

leading to the deacetylation of the NF-κB subunit p65.
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Caption: SIRT1 activation by SRTCX1003 and its effect on NF-κB signaling.

Experimental Protocols
Here are detailed methodologies for key experiments to measure SIRT1 activation by

SRTCX1003.

In Vitro Fluorometric SIRT1 Enzymatic Assay
This protocol is adapted from established methods for measuring SIRT1 activity using a

fluorogenic substrate.[2][3][4]

Objective: To determine the direct effect of SRTCX1003 on the enzymatic activity of

recombinant SIRT1.

Materials:

Recombinant human SIRT1 enzyme

Fluorogenic SIRT1 substrate (e.g., a peptide containing an acetylated lysine coupled to a

fluorophore)

NAD+ (Nicotinamide adenine dinucleotide)

SIRT1 assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

SRTCX1003 stock solution (in DMSO)

Developer solution (containing a protease that cleaves the deacetylated substrate)

96-well black, flat-bottom plates

Fluorescence microplate reader (Excitation ~350-360 nm, Emission ~450-460 nm)

Workflow:
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Preparation

Assay Execution

Detection

Data Analysis

Prepare Reagents:
- SIRT1 Enzyme

- Substrate & NAD+
- SRTCX1003 dilutions

Add to 96-well plate:
1. Assay Buffer

2. SRTCX1003/Vehicle
3. SIRT1 Enzyme

Initiate reaction:
Add Substrate/NAD+ mix

Incubate at 37°C
(30-60 min)

Add Developer Solution

Incubate at 37°C
(15-30 min)

Read Fluorescence
(Ex: 350-360nm, Em: 450-460nm)

Calculate % Activation
vs. Vehicle Control

Plot Dose-Response Curve
and determine EC1.5

Click to download full resolution via product page

Caption: Workflow for the in vitro fluorometric SIRT1 enzymatic assay.
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Procedure:

Reagent Preparation:

Prepare a stock solution of SRTCX1003 in DMSO.

Create a serial dilution of SRTCX1003 in SIRT1 assay buffer. The final DMSO

concentration should be kept below 1%.

Prepare working solutions of SIRT1 enzyme, fluorogenic substrate, and NAD+ in SIRT1

assay buffer at the desired concentrations.

Assay Plate Setup:

Add 25 µL of SIRT1 assay buffer to all wells of a 96-well plate.

Add 5 µL of the diluted SRTCX1003 or vehicle (DMSO in assay buffer) to the respective

wells.

Add 10 µL of the prepared SIRT1 enzyme solution to all wells except for the "No Enzyme

Control" wells. Add 10 µL of assay buffer to these control wells.

Mix the plate gently on a shaker for 1 minute.

Enzymatic Reaction:

Initiate the reaction by adding 10 µL of a pre-mixed solution of fluorogenic substrate and

NAD+ to all wells.

Incubate the plate at 37°C for 30-60 minutes, protected from light.

Development and Signal Detection:

Stop the enzymatic reaction by adding 50 µL of the Developer Solution to each well.

Incubate the plate at 37°C for 15-30 minutes, protected from light.

Measure the fluorescence intensity using a microplate reader.
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Data Analysis:

Subtract the background fluorescence (from "No Enzyme Control" wells) from all other

readings.

Calculate the percent activation of SIRT1 by SRTCX1003 relative to the vehicle control.

Plot the percent activation against the logarithm of the SRTCX1003 concentration and fit

the data to a dose-response curve to determine the EC1.5 value.

Cellular p65 Deacetylation Assay
This protocol is based on the method described by Yang et al. (2012) to measure the effect of

SRTCX1003 on the deacetylation of the SIRT1 substrate p65 in a cellular context.

Objective: To quantify the ability of SRTCX1003 to enhance SIRT1-mediated deacetylation of

the NF-κB subunit p65 in cells.

Materials:

U2OS or HEK293T cells

Cell culture medium and supplements

SRTCX1003 stock solution (in DMSO)

Reagents for cell lysis (e.g., RIPA buffer with protease and deacetylase inhibitors)

Antibodies:

Primary antibody against acetylated p65 (e.g., at Lys310)

Primary antibody against total p65

Secondary antibodies for detection (e.g., HRP-conjugated for Western blot or labeled for

AlphaScreen)

Western blot reagents or AlphaScreen detection kit
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Protein concentration assay kit (e.g., BCA)

Workflow:

Cell Culture & Treatment

Cell Lysis & Protein Quantification

Detection of Acetylated p65

Western Blot Analysis AlphaScreen Analysis

Seed U2OS/HEK293T cells

Treat cells with SRTCX1003
or Vehicle (DMSO) for 24h

Lyse cells and collect supernatant

Quantify protein concentration (e.g., BCA)

Western Blot Analysis AlphaScreen Assay

1. SDS-PAGE
2. Transfer to membrane

3. Antibody incubation
4. Imaging

1. Add lysate to assay plate
2. Add Acceptor & Donor beads

3. Incubate
4. Read signal

Densitometry analysis:
(Ac-p65 / Total p65)

Generate standard curve and
quantify acetylated p65
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Click to download full resolution via product page

Caption: Workflow for the cellular p65 deacetylation assay.

Procedure:

Cell Culture and Treatment:

Seed U2OS or HEK293T cells in appropriate culture plates.

Allow cells to adhere and grow to a suitable confluency.

Treat cells with varying concentrations of SRTCX1003 or vehicle (DMSO) for 24 hours.

Cell Lysis and Protein Quantification:

Wash cells with ice-cold PBS.

Lyse cells using a suitable lysis buffer containing protease and deacetylase inhibitors.

Centrifuge the lysate to pellet cell debris and collect the supernatant.

Determine the protein concentration of the lysates.

Detection of Acetylated p65:

Method A: Western Blotting

Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a

PVDF or nitrocellulose membrane.

Block the membrane and then incubate with primary antibodies against acetylated p65

and total p65.

Incubate with the appropriate HRP-conjugated secondary antibodies.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and an

imaging system.
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Method B: AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay)

This high-throughput method involves the use of donor and acceptor beads coated with

antibodies that recognize acetylated p65 and a binding partner.

In a microplate, combine cell lysates with the AlphaScreen reagents according to the

manufacturer's protocol.

The proximity of the beads upon binding to acetylated p65 results in a luminescent

signal that can be measured on a plate reader.

Data Analysis:

For Western Blot: Perform densitometric analysis to quantify the band intensities.

Normalize the acetylated p65 signal to the total p65 signal for each sample.

For AlphaScreen: Generate a standard curve and determine the concentration of

acetylated p65 in each sample.

Plot the normalized acetylated p65 levels against the SRTCX1003 concentration to

determine the IC50 value for the reduction of p65 acetylation.

Alternative Methods
Several commercially available kits can also be used to measure SIRT1 activity. These kits are

typically based on fluorometric or colorimetric detection methods and provide a convenient and

standardized approach.[4][5][6] Examples include:

SIRT1 Activity Assay Kit (Fluorometric) from various suppliers.[4][6]

SIRT1 Assay Kit (Colorimetric).

When using commercial kits, it is crucial to follow the manufacturer's instructions carefully.

Conclusion
The protocols outlined in these application notes provide robust and reliable methods for

quantifying the activation of SIRT1 by SRTCX1003. The choice of assay will depend on the
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specific research question, available equipment, and desired throughput. The in vitro enzymatic

assay is ideal for determining the direct effect of the compound on SIRT1 activity, while the

cellular p65 deacetylation assay provides valuable information on the compound's efficacy in a

more physiologically relevant context. By following these detailed protocols, researchers can

accurately characterize the potency and mechanism of action of SRTCX1003 as a SIRT1

activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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